Cas no 886904-13-8 (N-phenyl-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide)

• Product Name: N-phenyl-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide
• CAS No: 886904-13-8
• MF: C₁₆H₁₈N₅O₃S
• MW: 360.410821437836
• CID: 6612317
• PubChem ID: 73403747
• Update Time: 2025-10-19

N-phenyl-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-phenyl-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide
• 886904-13-8
• N-phenyl-2-[(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanyl]acetamide

• Inchi： 1S/C16H17N5O3S/c1-19-13-12(14(23)21(3)16(24)20(13)2)18-15(19)25-9-11(22)17-10-7-5-4-6-8-10/h4-8,12H,9H2,1-3H3/p+1
• InChI Key： GPADRKNDRKHCQN-UHFFFAOYSA-O
• SMILES： S(CC(NC1C=CC=CC=1)=O)C1=NC2C(N(C)C(N(C)C2=[N+]1C)=O)=O

Computed Properties

• Exact Mass: 360.11303563g/mol
• Monoisotopic Mass: 360.11303563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 110Ų

Additional information on N-phenyl-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide

Recent Advances in the Study of N-phenyl-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide (CAS: 886904-13-8)

The compound N-phenyl-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide (CAS: 886904-13-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This xanthine derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-phenyl-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide to enhance its pharmacological profile. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and regioselective sulfanylation, to achieve high yields and purity. These efforts have led to the identification of key structural modifications that improve the compound's solubility and bioavailability, which are critical factors for its development as a drug candidate.

In vitro and in vivo studies have demonstrated that N-phenyl-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide exhibits potent inhibitory activity against specific molecular targets, including adenosine receptors and phosphodiesterases. These findings suggest its potential utility in the treatment of neurological disorders, inflammatory diseases, and certain types of cancer. Notably, the compound's ability to modulate cyclic nucleotide signaling pathways has been highlighted as a key mechanism underlying its therapeutic effects.

Pharmacokinetic evaluations of N-phenyl-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. However, challenges related to metabolic stability and elimination half-life remain to be addressed. Ongoing research is exploring prodrug strategies and formulation approaches to overcome these limitations and optimize the compound's clinical performance.

In conclusion, N-phenyl-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide represents a promising scaffold for the development of novel therapeutics. Its multifaceted biological activity and potential for structural optimization make it a valuable candidate for further investigation. Future studies should focus on advancing the compound through preclinical and clinical development stages, with the ultimate goal of translating these findings into effective treatments for human diseases.